Cas no 65814-58-6 (1H-1,2,4-Triazole, 1-(4-methylphenyl)-3-phenyl-)

• Product Name: 1H-1,2,4-Triazole, 1-(4-methylphenyl)-3-phenyl-
• CAS No: 65814-58-6
• MF: C₁₅H₁₃N₃
• MW: 235.283822774887
• CID: 397239
• PubChem ID: 13224190
• Update Time: 2025-04-19

1H-1,2,4-Triazole, 1-(4-methylphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-(4-methylphenyl)-3-phenyl-
• 1-(4-methylphenyl)-3-phenyl-1,2,4-triazole
• DTXSID70529839
• 65814-58-6
• 1-(4-Methylphenyl)-3-phenyl-1H-1,2,4-triazole

• Inchi： 1S/C15H13N3/c1-12-7-9-14(10-8-12)18-11-16-15(17-18)13-5-3-2-4-6-13/h2-11H,1H3
• InChI Key： INBJIBRAJHNIFZ-UHFFFAOYSA-N
• SMILES： N1(C=NC(C2C=CC=CC=2)=N1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 235.11109
• Monoisotopic Mass: 235.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71